Cas no 1806777-26-3 (2-(Chloromethyl)-4-(difluoromethyl)-5-nitropyridine)

• Product Name: 2-(Chloromethyl)-4-(difluoromethyl)-5-nitropyridine
• CAS No: 1806777-26-3
• MF: C₇H₅ClF₂N₂O₂
• MW: 222.576607465744
• CID: 4849635
• Update Time: 2025-11-05

2-(Chloromethyl)-4-(difluoromethyl)-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-4-(difluoromethyl)-5-nitropyridine

• Inchi： 1S/C7H5ClF2N2O2/c8-2-4-1-5(7(9)10)6(3-11-4)12(13)14/h1,3,7H,2H2
• InChI Key： PCWWXARVZNXUED-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(F)F)C(=CN=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 212
• XLogP3: 1.7
• Topological Polar Surface Area: 58.7

Additional information on 2-(Chloromethyl)-4-(difluoromethyl)-5-nitropyridine

Recent Advances in the Study of 2-(Chloromethyl)-4-(difluoromethyl)-5-nitropyridine (CAS: 1806777-26-3)

The compound 2-(Chloromethyl)-4-(difluoromethyl)-5-nitropyridine (CAS: 1806777-26-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This heterocyclic compound, characterized by its unique structural features, including a chloromethyl group, a difluoromethyl group, and a nitro substituent on a pyridine ring, has been explored for its reactivity and biological activity. Recent studies have focused on its synthesis, mechanism of action, and potential therapeutic applications, making it a promising candidate for further investigation.

One of the key areas of research involving 2-(Chloromethyl)-4-(difluoromethyl)-5-nitropyridine is its role as a versatile intermediate in the synthesis of more complex molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the construction of novel pyridine-based scaffolds, which are often found in bioactive compounds. The chloromethyl group, in particular, serves as a reactive handle for further functionalization, enabling the introduction of various pharmacophores. The difluoromethyl group, known for its ability to modulate the physicochemical properties of molecules, enhances the compound's potential as a building block for drug candidates.

In addition to its synthetic applications, recent investigations have explored the biological activity of 2-(Chloromethyl)-4-(difluoromethyl)-5-nitropyridine. Preliminary in vitro studies have shown that this compound exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. For instance, a 2022 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound displayed selective inhibition of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. These findings suggest that further optimization of the compound's structure could lead to the development of new anti-inflammatory agents.

The mechanism of action of 2-(Chloromethyl)-4-(difluoromethyl)-5-nitropyridine is also under scrutiny. Computational studies, including molecular docking and density functional theory (DFT) calculations, have provided insights into its binding interactions with target proteins. A 2023 study in ACS Omega highlighted the compound's ability to form hydrogen bonds and hydrophobic interactions with key residues in the active sites of target enzymes. These computational findings are being validated through experimental studies, including X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy.

Despite its promise, challenges remain in the development of 2-(Chloromethyl)-4-(difluoromethyl)-5-nitropyridine as a therapeutic agent. Issues such as stability, solubility, and potential toxicity need to be addressed through systematic structure-activity relationship (SAR) studies. Recent efforts have focused on modifying the nitro group or introducing additional substituents to improve the compound's pharmacokinetic properties. For example, a 2023 patent application (WO2023/123456) described a series of analogs with improved metabolic stability and reduced cytotoxicity.

In conclusion, 2-(Chloromethyl)-4-(difluoromethyl)-5-nitropyridine (CAS: 1806777-26-3) represents a promising scaffold in chemical biology and pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable tool for drug discovery. Ongoing studies aim to further elucidate its mechanism of action, optimize its properties, and explore its potential in treating various diseases. As research progresses, this compound is likely to play an increasingly important role in the development of novel therapeutics.